6-Fluoroimidazo[1,2-a]pyridin-2-amine
Overview
Description
6-Fluoroimidazo[1,2-a]pyridin-2-amine is a chemical compound that belongs to the class of imidazopyridines . Imidazopyridine is an important fused bicyclic 5,6 heterocycle that has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been a topic of interest in recent years . The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry . Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold .Molecular Structure Analysis
The molecular formula of this compound is C7H6FN3 . Its average mass is 136.126 Da and its monoisotopic mass is 136.043671 Da .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines are synthesized based on various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . These strategies have been employed in the synthesis of this scaffold .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 1.3±0.1 g/cm3 . Its molar refractivity is 36.6±0.5 cm3 . It has 2 H bond acceptors and 0 H bond donors . Its ACD/LogP is 1.43 .Scientific Research Applications
Bioisosteric Replacement in Ligand Design
6-Fluoroimidazo[1,2-a]pyridin-2-amine and its derivatives are explored for their role in bioisosteric replacement, especially in the design of ligands targeting the GABA A receptor. An example is the use of 8-fluoroimidazopyridine as a bioisosteric replacement for imidazopyrimidine in GABA(A) receptor modulators, demonstrating the potential of fluoroimidazopyridines in medicinal chemistry (Humphries et al., 2006).
Synthesis of Novel Heterocyclic Compounds
This compound is utilized in the synthesis of complex heterocyclic compounds, such as pyrido[1,2-a]benzimidazoles, which have applications in medicinal and materials chemistry. These syntheses often involve novel methodologies that improve yield and versatility (Masters et al., 2011).
Enhancing Pharmacological Properties
Modifications involving fluoroimidazopyridines are investigated to enhance pharmacological properties of various compounds. For instance, the alteration of pyridine substitution positions in imidazo[1,2-a]pyridin-2-yl compounds has shown significant effects on their inotropic activities, which is crucial in drug development for heart failure treatments (Yamanaka et al., 1991).
Fluorescent Probes and Sensors
Fluoroimidazopyridines are also significant in the development of fluorescent probes for DNA detection. Their unique chemical structure allows them to be used as fluorophores, contributing to advancements in biochemical sensing and imaging (Perin et al., 2011).
Conformational Studies for Drug Design
These compounds play a role in the synthesis of conformationally restricted analogues for enzyme inhibitors, demonstrating their utility in exploring the structure-activity relationship essential for drug design and discovery (Dinsmore et al., 2000).
Mechanism of Action
Target of Action
6-Fluoroimidazo[1,2-a]pyridin-2-amine is a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry .
Mode of Action
Imidazo[1,2-a]pyridine analogues have been noted for their significant activity against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tb (xdr-tb) . The development of these compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
Biochemical Pathways
Imidazo[1,2-a]pyridine analogues have been associated with the phosphatidylinositol 3-kinase (pi3k) signalling pathway . Aberrant expression of the PI3K signalling pathway is often associated with tumourigenesis, progression, and poor prognosis .
Pharmacokinetics
One imidazo[1,2-a]pyridine analogue with 2-ethyl-6-chloro imidazo[1,2-a]pyridine ring showed good microsomal stability .
Result of Action
Imidazo[1,2-a]pyridine analogues have shown significant activity against various tumour cell lines .
Action Environment
The direct functionalization of imidazo[1,2-a]pyridines has been achieved through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Safety and Hazards
Future Directions
Imidazo[1,2-a]pyridines have attracted significant interest due to their wide range of applications in medicinal chemistry . The ecological impact of the methods and mechanistic aspects of these compounds are areas of ongoing research . The development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core is a key area of focus .
properties
IUPAC Name |
6-fluoroimidazo[1,2-a]pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FN3/c8-5-1-2-7-10-6(9)4-11(7)3-5/h1-4H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQAJYYNVORRHHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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